Cas no 117133-78-5 (2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, propyl ester)

• Product Name: 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, propyl ester
• CAS No: 117133-78-5
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 1210543
• Update Time: 2024-08-05

2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(1,3-benzodioxol-5-yl)-2-cyano-, propyl ester

• Inchi： 1S/C14H13NO4/c1-2-5-17-14(16)11(8-15)6-10-3-4-12-13(7-10)19-9-18-12/h3-4,6-7H,2,5,9H2,1H3
• InChI Key： QCNCJJYFWJRGBL-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C(C#N)=CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 259.08449

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 407.9±33.0 °C(Predicted)
• PSA: 68.55